Cas no 955750-11-5 (2,5-difluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzene-1-sulfonamide)

• Product Name: 2,5-difluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzene-1-sulfonamide
• CAS No: 955750-11-5
• MF: C₁₈H₁₈F₂N₂O₃S
• MW: 380.408930301666
• CID: 6094427
• PubChem ID: 16943801
• Update Time: 2025-05-20

2,5-difluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzene-1-sulfonamide
• Benzenesulfonamide, 2,5-difluoro-N-[1,2,3,4-tetrahydro-2-(1-oxopropyl)-7-isoquinolinyl]-
• 955750-11-5
• F2417-0110
• AKOS024647345
• 2,5-difluoro-N-(2-propanoyl-3,4-dihydro-1H-isoquinolin-7-yl)benzenesulfonamide
• 2,5-difluoro-N-(2-propionyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzenesulfonamide

• Inchi： 1S/C18H18F2N2O3S/c1-2-18(23)22-8-7-12-3-5-15(9-13(12)11-22)21-26(24,25)17-10-14(19)4-6-16(17)20/h3-6,9-10,21H,2,7-8,11H2,1H3
• InChI Key： KCENPAYNEXIBNM-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCN(C(=O)CC)C3)(=O)=O)=CC(F)=CC=C1F

Computed Properties

• Exact Mass: 380.10061994g/mol
• Monoisotopic Mass: 380.10061994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 554.2±60.0 °C(Predicted)
• pka: 7.84±0.20(Predicted)

Additional information on 2,5-difluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzene-1-sulfonamide

2,5-Difluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzene-1-sulfonamide: A Comprehensive Overview

The compound 2,5-difluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzene-1-sulfonamide (CAS No. 955750-11-5) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of sulfonamides and features a complex structure that combines a benzene ring substituted with two fluorine atoms at the 2 and 5 positions, a tetrahydroisoquinoline moiety with a propanoyl group attached at position 7, and a sulfonamide functional group. The combination of these structural elements contributes to its unique pharmacological properties and makes it an interesting subject for research in drug discovery.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry due to their ability to act as inhibitors of various enzymes and receptors. The tetrahydroisoquinoline core of this compound is particularly noteworthy as it is known to exhibit bioactivity in numerous biological systems. The presence of fluorine atoms at the 2 and 5 positions on the benzene ring further enhances the molecule's stability and selectivity, which are critical factors in drug design.

The synthesis of 955750-11-5 involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed strategies such as Suzuki coupling and Stille coupling to construct the tetrahydroisoquinoline framework. The introduction of the propanoyl group at position 7 of the tetrahydroisoquinoline ring is achieved through nucleophilic acyl substitution reactions. The final step involves the coupling of the benzene sulfonamide moiety with the tetrahydroisoquinoline derivative using appropriate coupling agents.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. It has demonstrated potent inhibitory activity against several kinases and proteases, making it a potential candidate for treating diseases such as cancer and inflammatory disorders. The sulfonamide group plays a crucial role in these interactions by forming hydrogen bonds with key residues in the active sites of target enzymes.

One of the most recent advancements in understanding this compound's properties involves its application in targeted drug delivery systems. Scientists have explored the use of 955750-11-5 as a prodrug component due to its ability to undergo controlled release under specific physiological conditions. This approach not only enhances drug efficacy but also reduces systemic toxicity.

In terms of structural optimization, researchers have focused on modifying the substituents on both the benzene ring and the tetrahydroisoquinoline core to improve pharmacokinetic properties such as solubility and bioavailability. For instance, substituting one or both fluorine atoms with other electron-withdrawing groups has been shown to significantly alter the molecule's absorption profile without compromising its bioactivity.

The tetrahydroisoquinoline moiety has also been subjected to various modifications to explore its effect on receptor binding affinity. For example, introducing additional substituents or altering the stereochemistry at specific positions has led to compounds with improved selectivity for certain targets.

From an environmental standpoint, there is growing interest in developing green chemistry approaches for synthesizing compounds like 955750-11-5. This includes using biocatalysts or renewable feedstocks to minimize waste generation and reduce reliance on hazardous reagents.

In conclusion, 955750-11-5, or 2,5-difluoro-N-(2-propanoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)benzene-1-sulfonamide, represents a cutting-edge molecule with immense potential in drug development. Its unique structure allows for diverse interactions with biological targets while offering opportunities for further optimization through chemical modifications. As research continues to uncover new applications and mechanisms of action for this compound, it is poised to play a significant role in advancing therapeutic interventions across multiple disease areas.